Cas no 2229070-44-2 (5-(3-bromoprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole
• CAS No: 2229070-44-2
• MF: C₉H₉BrN₂S
• MW: 257.150159597397
• CID: 6581847
• PubChem ID: 165711873
• Update Time: 2025-05-20

5-(3-bromoprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole
• EN300-1918568
• 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole
• 2229070-44-2

• Inchi： 1S/C9H9BrN2S/c1-6(5-10)8-7(2)11-9-12(8)3-4-13-9/h3-4H,1,5H2,2H3
• InChI Key： COKRYNSXSRTPNM-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=C(C)N=C2N1C=CS2

Computed Properties

• Exact Mass: 255.96698g/mol
• Monoisotopic Mass: 255.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.5Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole

5-(3-Bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b]thiazole: A Comprehensive Overview

The compound with CAS No. 2229070-44-2, known as 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b]thiazole, is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of imidazothiazoles, which are known for their versatile reactivity and ability to participate in a wide range of chemical reactions. The presence of a bromine atom and a methyl group in its structure further enhances its chemical diversity and functional versatility.

Imidazothiazoles are a type of fused heterocyclic compound consisting of an imidazole ring fused with a thiazole ring. These structures are characterized by their ability to act as both electron-rich and electron-deficient systems, making them valuable in organic synthesis and medicinal chemistry. The 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b]thiazole derivative is particularly interesting due to the presence of a brominated allyl group at the 5-position and a methyl substituent at the 6-position. These substituents not only influence the electronic properties of the molecule but also provide opportunities for further functionalization.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an antitumor agent, where it has shown selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In addition to its biological applications, 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b]thiazole has also been investigated for its role in organic synthesis. Its brominated allyl group serves as a reactive site for various coupling reactions, such as Suzuki-Miyaura cross-coupling, which can be used to construct complex molecular architectures. This makes it a valuable building block in the synthesis of larger molecules with intricate structures.

The synthesis of this compound typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. For example, the formation of the imidazothiazole core often requires careful control over reaction conditions to ensure high yields and selectivity. The introduction of the brominated allyl group and methyl substituent is achieved through precise substitution reactions, highlighting the importance of stereochemical control in such syntheses.

From an analytical standpoint, the characterization of 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b]thiazole relies on advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into the molecular structure, purity, and stereochemistry of the compound, ensuring its reliability for further studies.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's properties and exploring new avenues for its application. Collaborative efforts between chemists and biologists are paving the way for innovative uses in areas such as nanotechnology, where its structural rigidity and electronic properties could be harnessed for advanced materials development.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-6-methylimidazo[2,1-b]thiazole represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its unique combination of reactivity and versatility positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to various scientific disciplines.